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Drug Profile and Mechanism of Action

Zatolmilast (BPN-14770) is a first-in-class, investigational small molecule being developed as a potential

treatment for the cognitive and functional impairments associated with Fragile X syndrome [1] [2].

e Mechanism: It is a selective allosteric inhibitor of Phosphodiesterase-4D (PDE4D) [1] [2].

e Target Engagement: By inhibiting PDE4D, Zatolmilast prevents the breakdown of cyclic adenosine
monophosphate (CAMP) in the brain. This is particularly relevant in FXS, where cAMP metabolism is
often disrupted, and levels are decreased [2]. Increased cAMP signaling is known to play a critical
role in synaptic plasticity, learning, and memory [1].

The diagram below illustrates the proposed mechanism of action of Zatoelmilast in the context of Fragile X

syndrome pathophysiology.
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Proposed signaling pathway and target engagement of Zatolmilast in Fragile X syndrome.

Clinical Development Program: The EXPERIENCE
Trials
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The clinical development of Zatolmilast is being conducted under the EXPERIENCE (Evaluation of

Fragile X Experience in Cognition Expression) program, managed by Shionogi & Co., Ltd. [3] [4]. The

current status of the key trials is summarized below.

Trial Identifier Phase Population (Male)

Primary Status

Design & Duration
(as of Nov 2025)

EXPERIENCE-  2b/3
301 [4]

EXPERIENCE-  2b/3
204 [4]

Adults (aged 18-
45) [4]

Adolescents (aged
9-17) [4]

EXPERIENCE- Open-Label  Participants who
302 [4] Extension completed -301 or

-204 [4]

Randomized, double- Enrollment

blind, placebo-controlled, complete; results
13-week treatment [4] pending [3] [4]
Randomized, double- Enrollment

blind, placebo-controlled, complete; results
13-week treatment [4] pending [3] [4]
Open-label, up to four Ongoing [3] [4]
years [4]

Efficacy and Biomarker Data from Earlier Studies

A Phase 2 trial in 30 adult males with FXS provided initial evidence of efficacy and informed the design of

the Phase 3 program [2].

Domain Assessed

Tool/Method

Key Findings

Cognitive Function

Daily Functioning

Electrophysiology
Biomarker

NIH Toolbox Cognitive
Battery

Caregiver Reports

Resting-state EEG
(rsEEG), Peak Alpha

Demonstrated statistically significant
improvements in cognitive domains related to
language [2].

Caregivers reported improvements in both daily
functioning and language abilities of participants

2.

A composite of PAF across brain regions was
identified as a potential biomarker. PAF increased

© 2026 Smolecule. All rights reserved.

3/6 Tech Support


https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.fraxa.org/shionogi-experience-phase-3-clinical-trial-of-zatolmilast-in-fragile-x/
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.fraxa.org/shionogi-experience-phase-3-clinical-trial-of-zatolmilast-in-fragile-x/
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.fraxa.org/shionogi-experience-phase-3-clinical-trial-of-zatolmilast-in-fragile-x/
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.fraxa.org/shionogi-experience-phase-3-clinical-trial-of-zatolmilast-in-fragile-x/
https://www.shionogi.com/us/en/innovation/fragile-x-syndrome-clinical-trials.html
https://www.nature.com/articles/s41398-025-03558-2
https://www.nature.com/articles/s41398-025-03558-2
https://www.nature.com/articles/s41398-025-03558-2
https://www.smolecule.com/products/s3336627?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Domain Assessed ToollMethod Key Findings

Frequency (PAF) from baseline with drug but not with placebo [2].

Detailed Experimental Protocol: EEG Biomarker Analysis

A secondary, machine learning-based analysis of the Phase 2 trial EEG data provides a methodology for

assessing target engagement [2]:

e EEG Recording: Continuous resting-state EEG was recorded and digitized at 512 Hz using a
standardized system.

e Preprocessing: Data were preprocessed to remove artifacts and analyzed for frequency power.

e Machine Learning Classification: A naive Bayes Classifier was used to determine if linear
combinations of EEG variables could distinguish between trial conditions (baseline, placebo,
Zatolmilast).

o Biomarker Identification: The algorithm identified a composite of Peak Alpha Frequency (PAF)
across multiple brain regions as the most robust biomarker separating the drug condition from others.
Increased PAF from baseline was associated with Zatolmilast treatment [2].

Future Outlook and Market Forecast

The FXS treatment landscape is poised for potential change, with Zatolmilast being a key candidate:

¢ Projected Launch: Analysts project a potential U.S. launch of Zatolmilast in Q1 2027 [5].

o Market Impact: If approved, it is expected to be one of the first two targeted treatments for FXS,
driving significant market growth. The annual cost of therapy (ACOT) is estimated to be around
$32,046 [5].

Research Gaps and Next Steps

For the research community, the following areas are of critical interest:

¢ Awaiting Phase 3 Data: The primary data from EXPERIENCE-301 and -204 are the most significant
near-term milestone. These results will determine the efficacy and safety profile of Zatolmilast in the
target populations.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.nature.com/articles/s41398-025-03558-2
https://www.nature.com/articles/s41398-025-03558-2
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.nature.com/articles/s41398-025-03558-2
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.clinicaltrialsarena.com/analyst-comment/us-german-fxs-market-grow-2030/
https://www.clinicaltrialsarena.com/analyst-comment/us-german-fxs-market-grow-2030/
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Biomarker Validation: The promising PAF biomarker from Phase 2 needs validation in the larger
Phase 3 cohort to confirm its utility as a measure of target engagement and efficacy.

¢ Brother Clinical Pipeline: Beyond Zatolmilast, the FXS therapeutic pipeline is active, with other
approaches including antisense oligonucleotides (ASOs) and gene therapy in earlier stages of
investigation [6] [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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